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Compound of Interest

Compound Name: 4-Bromobenzofuran-5-ol

Cat. No.: B12092401

Get Quote

Executive Summary
Immediate Action Required: 4-Bromobenzofuran-5-ol (CAS: 40432-23-3) is a halogenated

phenolic compound.[1][2][3][4][5] It must never be disposed of via sanitary sewer systems or

mixed with non-halogenated waste streams. Core Directive: Segregate all waste containing this

compound into Halogenated Waste containers. Primary Hazard: Skin/Eye irritation (H315,

H319) and potential formation of toxic combustion byproducts (HBr, brominated dioxins) if

improperly incinerated.

Chemical Profile & Hazard Assessment
Before initiating disposal, verify the chemical identity to ensure this protocol applies.
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Parameter Data

Chemical Name 4-Bromobenzofuran-5-ol

CAS Number 40432-23-3

Molecular Formula C₈H₅BrO₂

Physical State Solid (Beige powder)

Solubility
Low water solubility; Soluble in DMSO,

Methanol, Dichloromethane

Acidity (pKa) ~8.5 (Phenolic hydroxyl group)

Key Hazards
Irritant (Skin/Eye/Respiratory); Halogenated

Organic

The "Why" Behind the Protocol (Expert Insight)
As a halogenated aromatic compound, 4-Bromobenzofuran-5-ol presents specific disposal

challenges:

Incineration Requirements: Standard chemical waste is often incinerated. However,

brominated compounds require high-temperature incineration (>1100°C) with specific

scrubbers to neutralize Hydrogen Bromide (HBr) gas and prevent the formation of

polybrominated dibenzodioxins/furans (PBDD/Fs).

Solubility & Persistence: Its lipophilic nature (low water solubility) means it will accumulate in

sewage sludge rather than degrading in water treatment plants, posing long-term

environmental risks.

Chemical Incompatibility: As a phenol, it is weakly acidic. Mixing it with strong oxidizers (e.g.,

Nitric Acid) can lead to uncontrolled exothermic reactions and bromination of the oxidant

mixture.

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Substance or Contaminated Consumables)
Applicability: Expired stock, spill cleanup residues, contaminated gloves/weigh boats.
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid metal

containers, as phenols can be corrosive to certain metals over time in the presence of

moisture.

Segregation:

DO NOT mix with "General Trash" or "Biohazard" (unless biologically contaminated).

DO NOT mix with oxidizing solids.

Labeling: Affix a hazardous waste tag.

Constituents: "4-Bromobenzofuran-5-ol (Solid)"

Hazard Checkbox: Toxic, Irritant.

Note: "Halogenated Organic Solid."

B. Liquid Waste (Reaction Mixtures & Mother Liquors)
Applicability: HPLC waste, reaction workups, dissolved stock solutions.

Stream Selection: This is the most critical step.

Rule: If 4-Bromobenzofuran-5-ol is dissolved in a non-halogenated solvent (e.g.,

Methanol), the entire mixture must now be classified as Halogenated Solvent Waste.

Reasoning: Traces of bromine prevent the cheaper "fuel blending" disposal method used

for non-halogenated solvents.

Container: Use an HDPE carboy or safety-coated glass bottle.

Venting:[2] Ensure the cap is vented if there is any risk of ongoing reaction, though the

compound itself is stable.

pH Check: If the waste solution is basic (pH > 10), neutralize to pH 6–8 using dilute acid

(e.g., HCl) before combining with the main waste stream to prevent heat generation in the

central waste drum.
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Compatibility & Storage Matrix
Use this table to determine where to store the waste container before pickup.

Incompatible Class Risk Action

Strong Oxidizers (Nitric acid,

Peroxides)

Fire/Explosion; formation of

brominated free radicals.

Store >3 meters apart or in

separate cabinets.

Strong Bases (NaOH, KOH)
Exothermic deprotonation

(forms salts).

Segregate to prevent

unexpected heat generation.

Reactive Metals (Aluminum,

Magnesium)

Potential for formation of

organometallics (low risk but

possible).

Do not use metal waste cans.

Visual Decision Tree (Workflow)
The following diagram illustrates the decision logic for disposing of 4-Bromobenzofuran-5-ol
to ensure regulatory compliance and safety.
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Waste Generation:
4-Bromobenzofuran-5-ol

Determine Physical State

Solid Waste
(Powder, Gloves, Wipes)

Solid

Liquid Waste
(Dissolved in Solvent)

Liquid

Container:
Wide-Mouth HDPE Jar

Label:
'Halogenated Organic Solid'

EHS Pickup / High-Temp Incineration

Is Solvent Halogenated?

Solvent is DCM/Chloroform

Yes

Solvent is MeOH/Acetone/DMSO

No

CRITICAL STEP:
Classify ENTIRE mixture as
HALOGENATED WASTE

Contaminates Stream

Container:
HDPE Carboy or

Coated Glass

Click to download full resolution via product page
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Figure 1: Decision logic for segregating 4-Bromobenzofuran-5-ol waste streams. Note that

non-halogenated solvents become "Halogenated Waste" once contaminated by this compound.

[5]

Emergency Spill Management
Scenario: A 5g bottle of solid 4-Bromobenzofuran-5-ol drops and shatters.

PPE Upgrade: Wear nitrile gloves (double glove recommended), lab coat, and safety

goggles. If dust is visible, use an N95 respirator or work within a fume hood.

Containment: Cover the spill with a damp paper towel to prevent dust generation.

Cleanup:

Scoop up the solid and broken glass using a dustpan or stiff card.

Place debris into a wide-mouth plastic jar (Secondary Container).

Wipe the area with a soap/water solution.[4][6][7]

Place all wipes into the same jar.

Disposal: Label the jar as "Debris contaminated with 4-Bromobenzofuran-5-ol" and process

as Halogenated Solid Waste.

Regulatory & Compliance Codes
While 4-Bromobenzofuran-5-ol is not explicitly P-listed or U-listed under US EPA RCRA

regulations, it defaults to the following classifications based on its characteristics and best

practices for halogenated organics.

Waste Classification: Non-RCRA Regulated (unless mixed with listed solvents), but Must be

managed as Hazardous Chemical Waste.

EPA Waste Code (Best Practice): If mixed with halogenated solvents (e.g., Methylene

Chloride), use F002. If pure, label clearly to ensure proper incineration profile.
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European Waste Code (EWC): 07 01 03* (organic halogenated solvents, washing liquids and

mother liquors).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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